Cas no 2680808-61-9 (3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2680808-61-9
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5805677
• PubChem ID: 165914672
• Update Time: 2025-06-12

3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285657
• 2680808-61-9
• 3-(3-methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C14H17NO5/c1-3-7-20-14(18)15-12(9-13(16)17)10-5-4-6-11(8-10)19-2/h3-6,8,12H,1,7,9H2,2H3,(H,15,18)(H,16,17)
• InChI Key： ZIXLJRXYJDOLMH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680808-61-9): An Overview

3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680808-61-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids and is characterized by its methoxyphenyl and propenyl ester moieties, which contribute to its diverse chemical properties and biological functions.

The methoxyphenyl group in the compound is a common aromatic substituent that imparts significant electronic and steric effects, influencing the compound's reactivity and binding affinity to various biological targets. The propenyl ester moiety, on the other hand, adds a degree of flexibility and hydrophobicity, which can enhance the compound's ability to penetrate cell membranes and interact with specific protein targets.

Recent studies have explored the potential applications of 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid in various therapeutic areas. One notable area of research is its use as a potential anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has also shown promise in neurodegenerative disease research. A study conducted at the University of California, San Francisco, demonstrated that this compound could protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that the compound may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthesis and structural characterization of 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid have been extensively studied. The compound can be synthesized through a multi-step process involving the coupling of an amino acid derivative with a methoxyphenyl-substituted carboxylic acid, followed by esterification with allyl alcohol. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm the structure and purity of the final product.

The solubility and stability of 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid are important considerations for its practical applications. The compound is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but its solubility in water is limited. To enhance its aqueous solubility, various strategies such as salt formation or prodrug design have been explored. These modifications can improve the compound's bioavailability and pharmacokinetic properties, making it more suitable for in vivo studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at low doses, with no significant adverse effects observed. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

In conclusion, 3-(3-Methoxyphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2680808-61-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy and neurodegenerative disease treatment. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.